Cas no 18146-03-7 (Propanal, 3-(trimethylsilyl)-)

• Product Name: Propanal, 3-(trimethylsilyl)-
• CAS No: 18146-03-7
• MF: C₆H₁₄OSi
• MW: 130.260262966156
• CID: 1373160
• PubChem ID: 10986254
• Update Time: 2025-06-11

Propanal, 3-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-(trimethylsilyl)-
• 3-trimethylsilylpropanal
• SCHEMBL442304
• DTXSID40450722
• DLZRCTHPQQALDW-UHFFFAOYSA-N
• 3-tri-methylsilylpropanal
• 3-(Trimethylsilyl)propanal
• 18146-03-7
• starbld0046765

• Inchi： 1S/C6H14OSi/c1-8(2,3)6-4-5-7/h5H,4,6H2,1-3H3
• InChI Key： DLZRCTHPQQALDW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCC=O

Computed Properties

• Exact Mass: 130.081391600g/mol
• Monoisotopic Mass: 130.081391600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 73.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.91360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Propanal, 3-(trimethylsilyl)-

Propanal, 3-(trimethylsilyl)- (CAS No. 18146-03-7): A Comprehensive Overview in Modern Chemical Research

Propanal, 3-(trimethylsilyl)-, identified by its Chemical Abstracts Service (CAS) number 18146-03-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This organosilicon compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal science. The introduction of trimethylsilyl (TMS) groups into the propanal backbone imparts distinct reactivity and stability, making it a valuable intermediate in various chemical transformations.

The compound's molecular structure consists of a propanal moiety substituted with a trimethylsilyl group at the third carbon position. This modification enhances its utility in organic synthesis by providing a protective effect against hydrolysis and oxidation, which are common challenges in handling aldehydes. The TMS group not only stabilizes the molecule but also facilitates its participation in nucleophilic additions and other reaction mechanisms essential for drug development.

In recent years, the use of Propanal, 3-(trimethylsilyl)-, has been extensively explored in the synthesis of complex organic molecules. Its role as a protecting group for aldehydes has been particularly noteworthy. For instance, in the preparation of enantiomerically pure compounds, this compound serves as an effective precursor for asymmetric synthesis. The ability to selectively protect and deprotect functional groups while maintaining high yields and purity has made it indispensable in modern pharmaceutical manufacturing.

Moreover, the compound's application extends to the field of agrochemicals. Researchers have leveraged its reactivity to develop novel pesticides and herbicides with improved efficacy and environmental compatibility. The TMS group's stability under various conditions allows for controlled release formulations, which are crucial for sustainable agriculture practices. This aligns with global efforts to minimize chemical waste and enhance crop protection methods.

Recent advancements in computational chemistry have further highlighted the significance of Propanal, 3-(trimethylsilyl)-. Molecular modeling studies have revealed its potential as a key intermediate in designing new therapeutic agents. By integrating machine learning algorithms with traditional synthetic methodologies, scientists can predict optimal reaction conditions and outcomes with remarkable accuracy. This synergy between experimental chemistry and computational techniques has accelerated the discovery of novel pharmacophores.

The compound's role in drug discovery is underscored by its participation in cross-coupling reactions, which are fundamental to constructing complex drug molecules. For example, palladium-catalyzed reactions involving Propanal, 3-(trimethylsilyl)-, have been employed to create biaryl structures prevalent in many active pharmaceutical ingredients (APIs). These reactions often proceed with high selectivity and yield, making them attractive for industrial-scale production.

Environmental considerations have also driven innovation in the use of this compound. Green chemistry principles advocate for the development of synthetic routes that minimize hazardous waste and energy consumption. Propanal, 3-(trimethylsilyl)-, fits well within this framework due to its compatibility with solvent-free reactions and catalytic processes that reduce reliance on traditional reagents.

The future prospects of Propanal, 3-(trimethylsilyl)-, are promising as research continues to uncover new applications. Its adaptability in synthetic chemistry ensures its continued relevance across multiple disciplines. As pharmaceutical companies strive to develop more effective treatments with fewer side effects, compounds like this will remain pivotal in enabling innovative drug design.

In conclusion, Propanal, 3-(trimethylsilyl)- (CAS No. 18146-03-7) represents a cornerstone in modern chemical research. Its unique properties make it an invaluable tool for synthetic chemists and pharmaceutical scientists alike. As advancements in technology and methodology progress, this compound will undoubtedly play an even greater role in shaping the future of medicinal chemistry.